Cas no 62530-10-3 (Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-)

• Product Name: Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-
• CAS No: 62530-10-3
• MF: C₁₃H₉ClN₂O₆
• MW: 324.673362493515
• CID: 441418
• PubChem ID: 71385485
• Update Time: 2025-04-19

Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-
• 1-chloro-2-methoxy-3,5-dinitro-4-phenoxybenzene
• DTXSID60807714
• 62530-10-3

• Inchi： 1S/C13H9ClN2O6/c1-21-12-9(14)7-10(15(17)18)13(11(12)16(19)20)22-8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： DWEVVMDXJLTAMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.01497
• Monoisotopic Mass: 324.0149137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74